[3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C13H14ClFO2S/c1-9-3-2-4-10(15)11(9)13-5-12(6-13,7-13)8-18(14,16)17/h2-4H,5-8H2,1H3
• InChI Key: MMXYLOTZNICQCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)F)C23CC(C2)(C3)CS(=O)(=O)Cl
• Molecular Formula: C13H14ClFO2S
• Molecular Weight: 288.77 g/mol

Description

[3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is a chemical compound that has gained significant attention in the field of medicinal chemistry. It has been studied for its potential use in the treatment of various diseases, including cancer and inflammation.

Mechanism Of Action

The mechanism of action of [3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride involves the inhibition of specific enzymes and signaling pathways that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of the enzyme COX-2, which is known to promote inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Research has shown that [3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride can reduce the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.

Advantages And Limitations For Lab Experiments

One advantage of using [3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride in lab experiments is its ability to inhibit the growth of cancer cells and reduce inflammation. However, one limitation is its potential toxicity and side effects, which need to be carefully monitored in animal studies.

Future Directions

Future research on [3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride could focus on its potential use in combination with other drugs or therapies for cancer and inflammation. Additionally, further studies could explore the potential side effects and toxicity of this compound and develop strategies to minimize these effects. Finally, research could also focus on the development of new analogs of this compound with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of [3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride involves the reaction of 2-Fluoro-6-methylphenol with bicyclo[1.1.1]pentan-1-amine in the presence of a Lewis acid catalyst. The resulting product is then treated with methanesulfonyl chloride to form the final compound.

Scientific Research Applications

[3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has been studied for its potential use in the treatment of cancer and inflammation. Research has shown that this compound can inhibit the growth of cancer cells and reduce inflammation in animal models.